N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H18N2OS/c1-2-16(20)18-11-17-19-14-9-8-13(10-15(14)21-17)12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,18,20)
• InChI Key: LCWOAMFXIGSCTO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NC2=C(S1)CC(CC2)C3=CC=CC=C3
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol

Description

N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide, also known as PTB, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields such as medicinal chemistry, drug discovery, and pharmacology. PTB belongs to the category of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide is not well understood, but it is believed to be due to its ability to interact with various cellular targets, including enzymes and receptors. N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide has been shown to bind to the active site of acetylcholinesterase, thereby inhibiting its activity. It has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of acetylcholinesterase activity, and modulation of the immune system. N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide in laboratory experiments is its high potency and selectivity against various cellular targets. However, one of the limitations of using N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide. One of the most promising areas of research is the development of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide-based drugs for the treatment of cancer and Alzheimer's disease. Another area of research is the optimization of the synthesis methods of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide to improve its yield and purity. Additionally, further studies are needed to elucidate the mechanism of action of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide and its potential application in other areas of scientific research.
In conclusion, N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide or N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide is a promising chemical compound that has potential applications in various fields of scientific research. Its high potency and selectivity against various cellular targets make it a potential candidate for the development of novel drugs for the treatment of cancer and Alzheimer's disease. However, further research is needed to fully understand its mechanism of action and potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide can be achieved through various methods, including the condensation reaction of 2-mercapto-benzothiazole with cinnamaldehyde in the presence of a catalyst. Another method involves the reaction of 2-mercapto-benzothiazole with α-bromoacetophenone in the presence of a base. These methods have been optimized to obtain high yields and purity of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide.

Scientific Research Applications

N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide has been extensively studied for its potential application in various fields of scientific research. One of the most promising applications of N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide is in the field of medicinal chemistry, where it has been shown to exhibit potent anticancer activity against various cancer cell lines. N-[(6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]prop-2-enamide has also been studied for its potential use as an inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the pathogenesis of Alzheimer's disease.